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Compound of Interest

Compound Name: 2-Chloronicotinic acid

Cat. No.: B045699 Get Quote

An In-depth Technical Guide to 2-Chloronicotinic Acid (CAS 2942-59-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloronicotinic acid, with a CAS number of 2942-59-8, is a halogenated pyridine carboxylic

acid that serves as a pivotal intermediate in the synthesis of a multitude of high-value chemical

compounds.[1][2] Its structural features, including a reactive chlorine atom at the 2-position and

a carboxylic acid group at the 3-position of the pyridine ring, make it a versatile building block in

medicinal chemistry and agrochemical development.[2][3] This document provides a

comprehensive technical overview of 2-chloronicotinic acid, encompassing its chemical and

physical properties, detailed synthesis protocols, key applications, and safety information. It is

intended to be a critical resource for professionals engaged in organic synthesis, drug

discovery, and process development.

Chemical and Physical Properties
2-Chloronicotinic acid is a white to light yellow or cream-colored crystalline powder.[4][5] It is

classified as an aromatic carboxylic acid and a member of the pyridines family.[5][6]

Table 1: General and Chemical Properties
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Property Value Source(s)

CAS Number 2942-59-8 [4][6]

IUPAC Name
2-chloropyridine-3-carboxylic

acid
[3][6]

Synonyms
2-Chloro-3-pyridinecarboxylic

acid, 2CLNA
[4]

Molecular Formula C₆H₄ClNO₂ [4][7]

Molecular Weight 157.55 g/mol [4][6][7]

pKa 2.07 ± 0.25 (Predicted)

Table 2: Physical Characteristics
Property Value Source(s)

Appearance
White to light yellow/cream

crystalline powder
[4][8]

Melting Point 176-178 °C (decomposes) [4]

Boiling Point 316.8 °C at 760 mmHg

Density 1.47 g/cm³

Flash Point 145.4 °C [9]

Vapor Pressure 0.000168 mmHg at 25°C

Table 3: Purity and Specification
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Parameter Specification Source(s)

Purity by HPLC ≥ 98.0% [3][4]

Loss on Drying ≤ 0.3% [4]

Water Content ≤ 0.3% [8]

Residue on Ignition ≤ 0.1% [4]

Sulfated Ash ≤ 0.2% [8]

Table 4: Solubility Profile
Solvent Solubility Source(s)

Water
Sparingly soluble (Approx.

3.26 g/L)
[4][10]

Methanol Sparingly soluble [4]

DMSO Soluble

Ethyl Acetate Slightly Soluble

Benzene Insoluble [11]

Toluene Insoluble [11]

Synthesis and Experimental Protocols
Several synthetic routes for 2-chloronicotinic acid have been established, primarily starting

from nicotinic acid or 3-methylpyridine.

Synthesis from Nicotinic Acid N-oxide
This is a common and high-yielding method involving the N-oxidation of nicotinic acid followed

by chlorination.[7][12][13] The chlorination step converts the N-oxide to the desired 2-chloro

derivative.

N-Oxidation: React nicotinic acid with an oxidizing agent, such as hydrogen peroxide (H₂O₂),

to form nicotinic acid N-oxide.[12][14]
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Chlorination Mixture Preparation: Prepare a mixture of phosphorus oxychloride (POCl₃) and

phosphorus trichloride (PCl₃) or phosphorus pentachloride (PCl₅).[7][12][14] Introduce

chlorine gas into this mixture, controlling the temperature at approximately 60°C, until

residual chlorine gas escapes.[7][14]

Reaction: Cool the chlorination mixture and add the prepared nicotinic acid N-oxide in

portions.[7][14] Heat the reaction mixture to 100-105°C for 1 to 1.5 hours, stirring until the

solution becomes transparent.[7][14]

Work-up: Continue stirring for another 30 minutes, then remove the excess phosphorus

oxychloride under reduced pressure.[7][14]

Isolation: Cool the resulting residue to room temperature and carefully add water to

precipitate the crude product.[7][14] The 2-chloronicotinic acid can then be isolated by

filtration. A patent describes a variation where the intermediate 2-chloronicotinic acid
chloride is distilled from the reaction mixture and then hydrolyzed in water at 90-100°C to

yield pure white crystals of the final product.[15]
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Synthesis from Nicotinic Acid N-oxide

Nicotinic Acid

Nicotinic Acid N-oxide

H₂O₂ Oxidation

Reaction Mixture
(100-105°C, 1-1.5h)

Chlorination Reagents
(POCl₃, PCl₃/PCl₅, Cl₂)

Distillation / Work-up

Vacuum

2-Chloronicotinic Acid

Hydrolysis
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Synthesis from 3-Methylpyridine

3-Methylpyridine

N-oxo-3-methylpyridine

H₂O₂

Mixture of Chloro-isomers

POCl₃

2-chloro-3-methylpyridine

Separation

2-chloro-3-trichloromethylpyridine

Side-chain
Chlorination

2-Chloronicotinic Acid

Hydrolysis
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Applications of 2-Chloronicotinic Acid

2-Chloronicotinic Acid
(CAS 2942-59-8)

Pharmaceuticals Agrochemicals Organic Synthesis

NSAIDs
(Niflumic Acid, Pralofen)

Antivirals
(Nevirapine) Antimicrobials Herbicides

(Nicosulfuron, Diflufenican)
Fungicides
(Boscalid) Nucleophilic Substitution Cross-Coupling Reactions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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